Cas no 2229308-54-5 (tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate
• CAS No: 2229308-54-5
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 6401207
• PubChem ID: 165643180
• Update Time: 2025-06-09

tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate
• 2229308-54-5
• EN300-1902668

• Inchi： 1S/C10H21NO4/c1-7(8(13)6-12)11(5)9(14)15-10(2,3)4/h7-8,12-13H,6H2,1-5H3
• InChI Key： RLTFVXZPZCIXAM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(CO)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.14705815g/mol
• Monoisotopic Mass: 219.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate (CAS No. 2229308-54-5)

Tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229308-54-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This carbamate derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The compound's molecular structure incorporates a tert-butyl group, a 3,4-dihydroxybutan-2-yl moiety, and a methylcarbamate functional group, which collectively contribute to its distinct chemical properties and biological activities.

The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, making it suitable for interactions with lipid-based membranes and enzymes. This characteristic is particularly valuable in the design of enzyme inhibitors and membrane-targeting agents. The presence of the 3,4-dihydroxybutan-2-yl side chain introduces hydroxyl groups, which can participate in hydrogen bonding and other polar interactions, influencing the compound's solubility and binding affinity. The methylcarbamate moiety is a well-known pharmacophore in medicinal chemistry, often employed in the development of carbamate-based drugs due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. Studies have demonstrated that the combination of these functional groups can enhance the bioavailability and target specificity of pharmaceutical compounds. For instance, the tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate structure has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents targeting neurological disorders. The hydroxyl groups in the 3,4-dihydroxybutan-2-yl moiety allow for interactions with polar residues in protein targets, while the carbamate group provides a site for covalent modification or allosteric regulation.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary research suggests that it may exhibit inhibitory effects on certain kinases and enzymes involved in inflammatory pathways. The tert-butyl group's steric bulk could prevent unwanted off-target interactions, improving selectivity. Additionally, the hydroxyl-rich 3,4-dihydroxybutan-2-yl side chain may enhance binding to hydrophilic pockets on protein surfaces, further refining its therapeutic potential. These findings align with current trends in drug development, where rational molecular design based on structural features is crucial for achieving high efficacy and minimal side effects.

The synthesis of tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the carbamate bond through nucleophilic substitution or condensation reactions, followed by functionalization of the alcohol groups with protecting groups if necessary. Advanced techniques such as flow chemistry have been explored to improve reaction efficiency and scalability. These synthetic methodologies are essential for producing sufficient quantities of the compound for further biological evaluation.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are investigating its use as a tool compound in biochemical assays, where its specific structural features can serve as probes for enzyme mechanisms or receptor interactions. The ability to modify both the carbamate and hydroxyl groups allows for diversification of derivatives with tailored properties. This flexibility makes it a valuable scaffold for exploring new chemical entities (NCEs) with improved pharmacokinetic profiles.

Regulatory considerations are also important when developing new chemical entities like tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet quality standards for preclinical and clinical studies. Safety assessments, including toxicity studies and pharmacokinetic evaluations, are necessary before advancing to human trials. These rigorous processes ensure that only compounds with demonstrated safety and efficacy progress through the drug development pipeline.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze structural features to predict biological activity, reducing the time required for experimental validation. AI-driven virtual screening has identified several analogs of tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate with enhanced potency or selectivity. These computational tools are revolutionizing how new drugs are designed by enabling rapid hypothesis testing without extensive wet lab experimentation.

Future research directions may focus on optimizing synthetic routes to improve cost-effectiveness and sustainability. Green chemistry principles are increasingly being applied to reduce waste and energy consumption during synthesis. Additionally, exploring biocatalytic methods could offer greener alternatives to traditional chemical transformations while maintaining high yields and purity standards.

The broader impact of such compounds on global health cannot be overstated. Innovations in pharmaceutical chemistry continue to address unmet medical needs by providing new therapeutic options across various disease areas. Compounds like tert-butyl N-(3,4-dihydroxybutan-2-yl)-N-methylcarbamate exemplify how targeted molecular design can lead to breakthroughs in drug development.